Cas no 2287344-87-8 (2-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione)

• Product Name: 2-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione
• CAS No: 2287344-87-8
• MF: C₁₁H₁₂ClN₃O₂S
• MW: 285.749879837036
• CID: 5861073
• PubChem ID: 165737934
• Update Time: 2025-05-25

2-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione
• EN300-6750462
• 2287344-87-8

• Inchi： 1S/C11H12ClN3O2S/c12-8-3-4-11-10(6-8)13-14-15(11)7-9-2-1-5-18(9,16)17/h3-4,6,9H,1-2,5,7H2
• InChI Key： AIDIEYVKYHVRHL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=NN2CC1CCCS1(=O)=O

Computed Properties

• Exact Mass: 285.0338755g/mol
• Monoisotopic Mass: 285.0338755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1lambda6-thiolane-1,1-dione

2-[(5-Chloro-1H-1,2,3-Benzotriazol-1-yl)methyl]-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound with CAS No. 2287344-87-8, known as 2-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ6-thiolane-1,1-dione, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its contribution to the understanding of complex molecular interactions.

The benzotriazole moiety within the compound is a key structural feature that contributes to its stability and reactivity. The presence of the thiolane dione group further enhances its functional versatility, making it a valuable component in the synthesis of advanced materials. Researchers have explored its application in the creation of high-performance polymers and as a precursor for other functional molecules.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound. Scientists have developed innovative techniques to optimize the synthesis process, ensuring higher yields and improved purity. These methods often involve multi-step reactions that leverage the reactivity of intermediate compounds to achieve the desired product with precision.

In terms of applications, 2-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ6-thiolane-1,1-dione has shown promise in the field of catalysis. Its ability to act as a catalyst in various organic reactions has been extensively studied, with recent findings indicating its potential in accelerating complex transformations under mild conditions. This property makes it an attractive candidate for industrial applications where efficiency and sustainability are paramount.

Moreover, the compound's role in drug discovery has been a focal point of recent research. Its structural characteristics make it a suitable candidate for exploring new therapeutic agents. Studies have demonstrated its ability to interact with biological systems in ways that could lead to innovative treatments for various diseases.

The benzotriazole group within the molecule also contributes to its photostability, a property that is highly desirable in materials used for optical applications. This has led to investigations into its use in coatings and protective films that require resistance to environmental degradation.

In conclusion, 2-[(5-chloro-1H-1,2,3-benzotriazol-1-yl)methyl]-1λ6-thiolane-1,1-dione is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in the advancement of modern chemistry and materials science.